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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

Cat. No.: B043884 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: Boiling and Melting Point of 1-Butyl-2-methylbenzene (o-Butyltoluene)

This technical guide provides a detailed overview of the boiling and melting points of 1-butyl-2-
methylbenzene. Due to the limited availability of specific experimental data for the isolated 1-
butyl-2-methylbenzene isomer, this document includes data for a mixture of butyltoluene

isomers and related compounds to provide a comprehensive physicochemical context.

Additionally, standardized experimental protocols for determining these thermal properties are

outlined.

Data Presentation: Thermal Properties of
Butyltoluene Isomers
The following table summarizes the available boiling and melting point data for butyltoluene

and its isomers. The data for "Butyltoluene (mixed isomers)" provides a likely range for 1-butyl-
2-methylbenzene.
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Compound CAS Number Boiling Point (°C)
Melting / Freezing
Point (°C)

Butyltoluene (mixed

isomers)
27458-20-4 189–192 -62

1-tert-Butyl-2-

methylbenzene
1074-92-6 ~200 -50.32

4-tert-Butyltoluene 98-51-1 Not Specified -52

Note: The boiling and freezing points for "Butyltoluene (mixed isomers)" are sourced from the

CAMEO Chemicals database and represent a valuable reference for the expected properties of

1-butyl-2-methylbenzene.[1] Data for other isomers are provided for comparative purposes.[2]

[3]

Experimental Protocols
The determination of boiling and melting points is fundamental to the characterization of a

chemical substance. The following are detailed methodologies for these key experiments.

1. Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid state at

atmospheric pressure. For pure crystalline compounds, this occurs over a narrow temperature

range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Sample of the substance

Procedure:
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Sample Preparation: A small amount of the finely powdered, dry sample is packed into the

sealed end of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be

used to approach the expected melting point. Within 15-20°C of the anticipated melting

point, the heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid

crystal liquefies is recorded as the end of the melting range. For a pure substance, this

range should be narrow (typically <1°C).

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., oil bath) or a Thiele tube

Beaker and heating source (if using an oil bath)

Procedure (Micro Method):

Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into a small test

tube.
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Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then clamped and suspended in a

heating bath or a Thiele tube.

Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary

tube will slowly bubble out.

Observation: Upon reaching the boiling point, a continuous and rapid stream of bubbles

will emerge from the capillary tube.

Recording the Boiling Point: The heat source is removed, and the apparatus is allowed to

cool slowly. The temperature at which the bubbling ceases and the liquid just begins to

enter the capillary tube is recorded as the boiling point. This is the point where the external

pressure equals the vapor pressure of the liquid.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination and

verification of the boiling and melting points of a chemical compound like 1-butyl-2-
methylbenzene.
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Phase 1: Sample Preparation & Purity Analysis

Phase 2: Physical Property Determination

Phase 3: Data Verification & Reporting

Synthesis or Procurement of
1-Butyl-2-methylbenzene

Purification
(e.g., Distillation, Chromatography)

Purity Analysis
(GC-MS, NMR)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Micro Method / Thiele Tube)

Record Experimental Values
(Temperature Range)

Comparison with
Literature/Database Values

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 1-butyl-2-methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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